Cas no 2730-58-7 (Ammonium pentafluoropropionate)

• Product Name: Ammonium pentafluoropropionate
• CAS No: 2730-58-7
• MF: C₃H₄F₅NO₂
• MW: 181.061378479004
• CID: 3160906
• PubChem ID: 51342035
• Update Time: 2025-04-23

Ammonium pentafluoropropionate Chemical and Physical Properties

Names and Identifiers

• Ammonium pentafluoropropionate
• Ammonium perfluoropropanoate
• ammonium2,2,3,3,3-pentafluoropropanoate
• AKOS005259943
• ammonium pentafluoropropanoate
• azanium;2,2,3,3,3-pentafluoropropanoate
• 2730-58-7
• MFCD17676088

• Inchi： 1S/C3HF5O2.H3N/c4-2(5,1(9)10)3(6,7)8;/h(H,9,10);1H3
• InChI Key： NBNLXUGHUHZAPZ-UHFFFAOYSA-N
• SMILES： C(F)(F)(C(=O)O)C(F)(F)F.N

Computed Properties

• Exact Mass: 181.01621918Da
• Monoisotopic Mass: 181.01621918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on Ammonium pentafluoropropionate

Ammonium Pentafluoropropionate: A Comprehensive Overview

Ammonium pentafluoropropionate, with the CAS number 2730-58-7, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is widely recognized for its unique properties, which make it a valuable component in numerous fields. The ammonium pentafluoropropionate structure consists of a central ammonium ion (NH4+) and a pentafluoropropionate anion (C3F5O2-), which contributes to its distinctive chemical behavior.

Recent studies have highlighted the importance of ammonium pentafluoropropionate in agricultural and industrial settings. For instance, researchers have explored its potential as a pesticide due to its ability to disrupt insect nervous systems without posing significant risks to human health. This property has led to its inclusion in various pest control products, particularly in regions where traditional pesticides have shown diminishing effectiveness.

In addition to its pesticidal applications, ammonium pentafluoropropionate has been investigated for its role in advanced materials science. Scientists have discovered that this compound can serve as a precursor for the synthesis of fluorinated polymers, which are highly sought after in the electronics and aerospace industries. These polymers exhibit exceptional thermal stability and chemical resistance, making them ideal for use in high-performance applications.

The synthesis of ammonium pentafluoropropionate involves a multi-step process that typically begins with the fluorination of propionic acid derivatives. Recent advancements in fluorination techniques have enabled more efficient production methods, reducing costs and improving yields. These innovations have been documented in several peer-reviewed journals, underscoring the compound's growing importance in chemical manufacturing.

Another area where ammonium pentafluoropropionate has shown promise is in medical research. Studies have indicated that this compound may possess anti-inflammatory properties, making it a potential candidate for drug development. Researchers are currently exploring its efficacy in treating chronic inflammatory conditions, such as arthritis and dermatitis. Early results from clinical trials suggest that it could offer a safer alternative to existing treatments with fewer side effects.

Furthermore, the environmental impact of ammonium pentafluoropropionate has been a topic of interest among ecologists and chemists. Unlike many other fluorinated compounds, this substance exhibits relatively low bioaccumulation potential, which reduces its risk to aquatic ecosystems. This characteristic has made it a preferred choice for industries seeking environmentally friendly alternatives to traditional chemicals.

In conclusion, ammonium pentafluoropropionate (CAS No. 2730-58-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern science and industry. As research continues to uncover new uses for this compound, its significance is expected to grow further, benefiting various sectors from agriculture to medicine.